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Compound of Interest

Compound Name: Phenylacetylglycine

Cat. No.: B554715 Get Quote

Phenylacetylglycine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenylacetylglycine (PAGly), a gut microbiota-derived metabolite of phenylalanine, has

emerged as a significant signaling molecule with profound implications for cardiovascular

health. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of Phenylacetylglycine. It details its role

in cellular signaling, particularly through adrenergic receptors, and provides established

experimental protocols for its synthesis, purification, quantification, and biological evaluation.

This document is intended to serve as a core resource for researchers and drug development

professionals investigating the therapeutic potential of Phenylacetylglycine and its associated

pathways.

Chemical Structure and Physicochemical Properties
Phenylacetylglycine, also known as N-(2-phenylacetyl)glycine or phenaceturic acid, is an N-

acyl-alpha amino acid.[1] It is structurally characterized by a phenylacetyl group attached to the

nitrogen atom of a glycine molecule.[2]

Table 1: Physicochemical Properties of Phenylacetylglycine
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Property Value Source(s)

Chemical Formula C₁₀H₁₁NO₃ [2][3][4]

Molecular Weight 193.20 g/mol [2][3][5]

CAS Number 500-98-1 [3]

Melting Point 141-143 °C [3]

Water Solubility 0.66 g/L [4][6][7]

logP 0.51 [4][6][7]

pKa (Strongest Acidic) 3.99 [4][6][7]

Hydrogen Bond Acceptor

Count
3 [4][7]

Hydrogen Bond Donor Count 2 [4][7]

Polar Surface Area 66.4 Å² [4][7]

Table 2: Solubility of Phenylacetylglycine in Various Solvents

Solvent Solubility Source(s)

Water 7.3 mg/mL at 11 °C [2][4]

Dimethylformamide (DMF) 25 mg/mL [8]

Dimethyl sulfoxide (DMSO) 10 mg/mL [8]

Ethanol 1 mg/mL [8]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (500 MHz, H₂O): The proton NMR spectrum of Phenylacetylglycine provides

characteristic signals for the aromatic protons of the phenyl ring, the methylene protons of the

acetyl and glycine moieties, and the amide proton.[9]
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¹³C NMR: The carbon-13 NMR spectrum shows distinct resonances for the carbonyl carbons,

the aromatic carbons, and the aliphatic carbons of the molecule.[3][4]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of Phenylacetylglycine reveals a molecular ion peak

and characteristic fragmentation patterns. The fragmentation is initiated by the loss of various

neutral molecules, leading to the formation of stable fragment ions.

Infrared (IR) Spectroscopy
The FT-IR spectrum of Phenylacetylglycine displays characteristic absorption bands

corresponding to the functional groups present in the molecule. These include N-H stretching of

the amide, C=O stretching of the carboxylic acid and amide, and C-H stretching of the aromatic

ring and methylene groups.

Biological Properties and Signaling Pathways
Phenylacetylglycine is a metabolite produced from the dietary amino acid phenylalanine by

the gut microbiota.[8] It has been identified as a signaling molecule that can influence

cardiovascular function.[10]

β2-Adrenergic Receptor Signaling Pathway
Phenylacetylglycine has been shown to interact with and activate β2-adrenergic receptors

(β2AR).[11] This interaction initiates a downstream signaling cascade that can impact

cardiomyocyte function. The proposed pathway involves the activation of Gαi, leading to the

activation of phosphatidylinositol 3-kinase (PI3K) and subsequently Akt. This pathway is

implicated in pro-survival and anti-apoptotic effects in cardiomyocytes.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b554715?utm_src=pdf-body-img
https://www.benchchem.com/product/b554715?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. biorxiv.org [biorxiv.org]

2. Measuring Single Cardiac Myocyte Contractile Force via Moving a Magnetic Bead - PMC
[pmc.ncbi.nlm.nih.gov]

3. The gut microbiota metabolite phenylacetylglycine regulates cardiac Ca2+ signaling by
interacting with adrenergic receptors - PMC [pmc.ncbi.nlm.nih.gov]

4. Real-time determination of sarcomere length of a single cardiomyocyte during contraction
- PMC [pmc.ncbi.nlm.nih.gov]

5. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - US
[thermofisher.com]

6. Measurement of Heart Contractility in Isolated Adult Human Primary Cardiomyocytes
[jove.com]

7. Neuroprotective effects of phenylacetylglycine via β2AR on cerebral ischemia/reperfusion
injury in rats - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. mzCloud – Phenylacetylglycine [mzcloud.org]

10. researchgate.net [researchgate.net]

11. benchchem.com [benchchem.com]

12. assaygenie.com [assaygenie.com]

To cite this document: BenchChem. [Phenylacetylglycine chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554715#phenylacetylglycine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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